Cas no 1573547-21-3 (Methyl 3-(3-mercapto-1H-1,2,4-triazol-5-yl)propanoate)

• Product Name: Methyl 3-(3-mercapto-1H-1,2,4-triazol-5-yl)propanoate
• CAS No: 1573547-21-3
• MF: C₆H₉N₃O₂S
• MW: 187.219559431076
• MDL: MFCD26523018
• CID: 4702086
• Update Time: 2023-08-14

Methyl 3-(3-mercapto-1H-1,2,4-triazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-mercapto-1H-1,2,4-triazol-5-yl)propanoate
• methyl 3-(5-sulfanyl-1H-1,2,4-triazol-3-yl)propanoate
• STL319229
• BBL033546
• T5649
• 1H-1,2,4-triazole-5-propanoic acid, 3-mercapto-, methyl ester
• Methyl 3-(3-mercapto-1H-1,2,4-triazol-5-yl)propanoate

• MDL： MFCD26523018
• Inchi： 1S/C6H9N3O2S/c1-11-5(10)3-2-4-7-6(12)9-8-4/h2-3H2,1H3,(H2,7,8,9,12)
• InChI Key： RCROTTKUXFXPMB-UHFFFAOYSA-N
• SMILES： S=C1N=C(CCC(=O)OC)NN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 239
• Topological Polar Surface Area: 94.8

Methyl 3-(3-mercapto-1H-1,2,4-triazol-5-yl)propanoate Security Information

• Storage Condition：(BD510050)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters